Cas no 518990-21-1 (Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate)

• Product Name: Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate
• CAS No: 518990-21-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD18250672
• CID: 844945
• PubChem ID: 20784929
• Update Time: 2025-10-31

Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate
• Pyrano[4,3-c]pyrazole-3-carboxylic acid, 1,4,6,7-tetrahydro-, ethyl ester
• 2,4,6,7-Tetrahydro-pyrano[4,3-c]pyrazole-3-carboxylic acid ethyl ester
• 1,4,6,7-Tetrahydro-pyrano[4,3-c]pyrazole-3-carboxylic acid ethyl ester
• NIQZAUPMNUPTMP-UHFFFAOYSA-N
• FCH1172771
• AB73444
• TZ001129
• AX8218375
• AB0199607
• Ethyl 2,4,6,7-tetrahydropyrano[4,3-c]p
• F14398
• MFCD18250672
• 518990-21-1
• 1297547-66-0
• DA-05266
• G10440
• Ethyl 2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate
• SCHEMBL1808383
• SY111961
• DB-111720
• AKOS016353160
• ETHYL 1H,4H,6H,7H-PYRANO[4,3-C]PYRAZOLE-3-CARBOXYLATE
• ETHYL 2H,4H,6H,7H-PYRANO[4,3-C]PYRAZOLE-3-CARBOXYLATE
• EN300-736510
• AKOS016353168
• DS-15747
• 1,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid ethyl ester
• 2,4,6,7-Tetrahydro-pyrano[4,3-c]pyrazole-3-carboxylicacidethylester
• CS-0037886
• Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate

• MDL： MFCD18250672
• Inchi： 1S/C9H12N2O3/c1-2-14-9(12)8-6-5-13-4-3-7(6)10-11-8/h2-5H2,1H3,(H,10,11)
• InChI Key： NIQZAUPMNUPTMP-UHFFFAOYSA-N
• SMILES： O1CCC2=C(C(C(=O)OCC)=NN2)C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate

Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate (CAS No. 518990-21-1): A Comprehensive Overview

Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate (CAS No. 518990-21-1) is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative exhibits a complex molecular structure, featuring a fused pyranopyrazole core, which makes it a promising candidate for various biological applications. The compound's unique scaffold and functional groups have positioned it as a key intermediate in the synthesis of novel therapeutic agents.

The chemical structure of Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate consists of a pyrane ring fused with a pyrazole ring at the 4 and 3 positions, respectively. This arrangement introduces a rich array of electronic and steric interactions that can be exploited for drug design. The presence of a carboxylate ester group at the 3-position enhances the compound's solubility and reactivity, making it an attractive building block for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Researchers have been particularly fascinated by its ability to modulate various biological pathways due to its intricate molecular architecture. Preliminary studies suggest that Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and immunological responses. These findings have prompted further investigation into its potential as an anti-inflammatory agent.

The synthesis of Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyrane ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the pyrazole moiety and the carboxylate ester group. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve high yields and purity.

One of the most compelling aspects of Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate is its versatility in drug discovery. The compound's scaffold can be modified in numerous ways to create derivatives with enhanced pharmacological properties. For instance, replacing the ester group with other functional moieties can alter the compound's metabolic stability and bioavailability. Additionally, introducing different substituents at various positions on the fused ring system can fine-tune its binding affinity to biological targets.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate. Molecular modeling techniques allow researchers to predict how modifications to the structure will affect its biological activity. This approach has significantly accelerated the drug discovery process by enabling virtual screening of large libraries of potential candidates before experimental synthesis.

The therapeutic applications of Ethyl 1,4,6,7-tetrahydropyrano[4,3-C]pyrazole-3-carboxylate are still being explored; however， initial findings are promising. In vitro studies have demonstrated its potential as an inhibitor of enzymes such as COX-2 and LOX-5， which are implicated in pain and inflammation pathways。 These results have sparked interest in developing it as a lead compound for new anti-inflammatory drugs.

Furthermore， the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development。 Researchers are investigating its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's。 The unique structural features of Ethyl 1，4，6，7-tetrahydropyrano[4，3-C]pyrazole-3-carboxylate may enable it to interact with CNS-specific targets while minimizing side effects。

The safety profile of Ethyl 1，4，6，7-tetrahydropyrano[4，3-C]pyrazole-3-carboxylate is another critical area of focus。 Preclinical studies are underway to assess its toxicity、pharmacokinetics、and potential side effects。 These studies are essential for determining whether it can progress to clinical trials without posing significant risks to human health。

The future prospects for Ethyl 1，4，6，7-tetrahydropyrano[4，3-C]pyrazole-3-carboxylate appear bright given its diverse biological activities and synthetic accessibility。 As research continues to uncover new therapeutic applications， this compound is likely to play an increasingly important role in drug development。 Collaborative efforts between academic researchers、pharmaceutical companies、and regulatory agencies will be crucial in bringing this promising molecule from bench to market。